Cas no 412961-38-7 (4-(4-fluorophenyl)butanenitrile)

4-(4-fluorophenyl)butanenitrile structure

412961-38-7 structure

Product Name:4-(4-fluorophenyl)butanenitrile

CAS No:412961-38-7

MF:C₁₀H₁₀FN

MW:163.191505908966

CID:926835

PubChem ID:19875476

Update Time:2025-04-19

4-(4-fluorophenyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

- Benzenebutanenitrile, 4-fluoro- (9CI)
- 4-(4-fluorophenyl)butanenitrile
- BENZENEBUTANENITRILE, 4-FLUORO-
- 412961-38-7
- JEZGIAVMNVLFAC-UHFFFAOYSA-N
- SCHEMBL4714657
- 4-(4-Fluorophenyl)-butyronitrile
- DB-273986
- AKOS006332264
- EN300-1850730
- DTXSID80600885
- Inchi： 1S/C10H10FN/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7H,1-3H2
- InChI Key： JEZGIAVMNVLFAC-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CCCC#N

Computed Properties

Exact Mass: 163.079727485g/mol
Monoisotopic Mass: 163.079727485g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 23.8Å²

4-(4-fluorophenyl)butanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1850730-0.05g	4-(4-fluorophenyl)butanenitrile	412961-38-7		0.05g	$647.0	2023-09-19
Enamine	EN300-1850730-0.1g	4-(4-fluorophenyl)butanenitrile	412961-38-7		0.1g	$678.0	2023-09-19
Enamine	EN300-1850730-0.25g	4-(4-fluorophenyl)butanenitrile	412961-38-7		0.25g	$708.0	2023-09-19
Enamine	EN300-1850730-0.5g	4-(4-fluorophenyl)butanenitrile	412961-38-7		0.5g	$739.0	2023-09-19
Enamine	EN300-1850730-1.0g	4-(4-fluorophenyl)butanenitrile	412961-38-7		1g	$770.0	2023-05-26
Enamine	EN300-1850730-2.5g	4-(4-fluorophenyl)butanenitrile	412961-38-7		2.5g	$1509.0	2023-09-19
Enamine	EN300-1850730-5.0g	4-(4-fluorophenyl)butanenitrile	412961-38-7		5g	$2235.0	2023-05-26
Enamine	EN300-1850730-10.0g	4-(4-fluorophenyl)butanenitrile	412961-38-7		10g	$3315.0	2023-05-26
Enamine	EN300-1850730-1g	4-(4-fluorophenyl)butanenitrile	412961-38-7		1g	$770.0	2023-09-19
Enamine	EN300-1850730-5g	4-(4-fluorophenyl)butanenitrile	412961-38-7		5g	$2235.0	2023-09-19

4-(4-fluorophenyl)butanenitrile Related Literature

1. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

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